Cas no 2229578-15-6 ((1-methyl-1H-1,3-benzodiazol-5-yl)methanesulfonyl fluoride)

• Product Name: (1-methyl-1H-1,3-benzodiazol-5-yl)methanesulfonyl fluoride
• CAS No: 2229578-15-6
• MF: C₉H₉FN₂O₂S
• MW: 228.243364095688
• CID: 6107364
• PubChem ID: 165690840
• Update Time: 2025-07-15

(1-methyl-1H-1,3-benzodiazol-5-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-1,3-benzodiazol-5-yl)methanesulfonyl fluoride
• EN300-1987229
• 2229578-15-6

• Inchi： 1S/C9H9FN2O2S/c1-12-6-11-8-4-7(2-3-9(8)12)5-15(10,13)14/h2-4,6H,5H2,1H3
• InChI Key： PBKSKSBRXDGBNH-UHFFFAOYSA-N
• SMILES： S(CC1C=CC2=C(C=1)N=CN2C)(=O)(=O)F

Computed Properties

• Exact Mass: 228.03687687g/mol
• Monoisotopic Mass: 228.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.3Ų

Additional information on (1-methyl-1H-1,3-benzodiazol-5-yl)methanesulfonyl fluoride

Recent Advances in the Study of (1-methyl-1H-1,3-benzodiazol-5-yl)methanesulfonyl Fluoride (CAS: 2229578-15-6)

The compound (1-methyl-1H-1,3-benzodiazol-5-yl)methanesulfonyl fluoride (CAS: 2229578-15-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a covalent inhibitor. This sulfonyl fluoride derivative is part of a growing class of compounds that exhibit selective reactivity with nucleophilic residues in target proteins, making it a valuable tool for proteomics research and drug discovery.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its stability and reactivity under physiological conditions. Researchers have demonstrated its ability to selectively modify active-site serine residues in various enzymes, including proteases and esterases. The unique benzodiazole moiety in its structure contributes to both its reactivity and selectivity, distinguishing it from other sulfonyl fluoride-based probes.

In proteomic applications, (1-methyl-1H-1,3-benzodiazol-5-yl)methanesulfonyl fluoride has shown promise as an activity-based probe (ABP) for profiling serine hydrolases. Its cell permeability and relatively low toxicity make it suitable for live-cell imaging and target identification studies. Recent work has explored its use in combination with mass spectrometry techniques to identify novel drug targets and characterize enzyme function in complex biological systems.

The compound's mechanism of action involves the formation of a stable covalent bond with the target serine residue, leading to enzyme inhibition. Structural studies have revealed that the benzodiazole ring system contributes to favorable binding interactions in enzyme active sites, while the sulfonyl fluoride group provides the necessary reactivity for covalent modification. This dual functionality makes it particularly valuable for both basic research and therapeutic development.

Emerging applications include its use in chemical proteomics to study disease-related pathways and in fragment-based drug discovery. Recent publications have demonstrated its utility in identifying off-target effects of existing drugs and in the development of targeted covalent inhibitors for cancer therapy. The compound's selectivity profile continues to be refined through structure-activity relationship studies.

Future research directions for (1-methyl-1H-1,3-benzodiazol-5-yl)methanesulfonyl fluoride include optimization of its pharmacokinetic properties for in vivo applications and expansion of its target repertoire. The compound represents an important addition to the toolbox of chemical biologists and medicinal chemists working on covalent inhibitor development and target identification.